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Compound of Interest

Compound Name: Feralolide

Cat. No.: B1231018

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information and procedural steps for
the proper disposal of Feralolide, a dihydroisocoumarin found in Aloe vera resin.[1]

Due to its status as a research compound, a specific Safety Data Sheet (SDS) with detailed
disposal instructions for Feralolide is not readily available. Therefore, this guidance is based
on the known chemical properties of Feralolide and general best practices for the disposal of
laboratory chemical waste. It is crucial to consult with your institution's Environmental Health
and Safety (EHS) department for specific protocols and compliance with local, state, and

federal regulations.

Chemical and Physical Properties of Feralolide

A summary of the known quantitative data for Feralolide is presented below to inform safe
handling and disposal decisions.
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Property Value Source
Molecular Formula C1sH1607 PubChem[1]
Molecular Weight 344.3 g/mol PubChem[1]
Physical Description Amorphous powder

Solubility Insoluble in water Fisher Sci.[2]
logP (Octanol/Water) 1.82 (for 3,4-Dihydrocoumarin)  Fisher Sci.[2]
Stability Potentially sensitive to light Spectrum|[3]

Step-by-Step Disposal Protocol for Feralolide

In the absence of specific disposal directives, Feralolide should be treated as a potentially
hazardous chemical waste. The following protocol is a general guideline for its safe disposal.

. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when
handling Feralolide.

. Waste ldentification and Segregation:

Do not mix Feralolide waste with other waste streams unless explicitly permitted by your
EHS department.

Collect Feralolide waste in a dedicated, properly labeled hazardous waste container.

Segregate solid waste (e.g., contaminated labware, gloves, paper towels) from liquid waste
(e.g., solutions containing Feralolide).

. Waste Container Labeling:
Label the waste container clearly with the words "Hazardous Waste."

The label must include the full chemical name ("Feralolide"), its concentration (if in solution),
and the date accumulation started.
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o Ensure the container is made of a material compatible with the waste. For solid waste, a
securely sealed bag within a rigid container is recommended.

4. Storage of Chemical Waste:
» Store the waste container in a designated satellite accumulation area within the laboratory.

e The storage area should be secure, well-ventilated, and away from heat sources or
incompatible chemicals.

o Keep the waste container closed at all times, except when adding waste.
5. Disposal of Empty Containers:

» An empty container that held Feralolide should be managed as hazardous waste unless it
has been triple-rinsed.

e The rinsate from the triple-rinsing process must be collected and disposed of as hazardous
chemical waste.

 After proper rinsing, deface or remove the original label and dispose of the container
according to your institution's guidelines for non-hazardous lab glass or plastic.

6. Final Disposal Procedure:
» Never dispose of Feralolide down the drain or in the regular trash.

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste container.

o Provide the EHS department with a complete inventory of the waste.

» Disposal will be carried out by a licensed hazardous waste management company in
accordance with all applicable regulations.

Experimental Protocols
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As this document provides procedural guidance for disposal, there are no experimental
protocols to be cited. The disposal steps are based on established safety guidelines for
handling laboratory chemical waste.

Feralolide Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of Feralolide waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of Feralolide.
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By adhering to these procedures and consulting with your institution's safety professionals, you
can ensure the safe and compliant disposal of Feralolide, contributing to a secure research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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